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Compound of Interest

Compound Name: Octylbenzene-d22

Cat. No.: B15557934

Get Quote

An in-depth examination of the commercial sources, technical specifications, and analytical

applications of Octylbenzene-d22, a crucial deuterated internal standard for mass

spectrometry.

This technical guide provides a comprehensive overview of Octylbenzene-d22, a

perdeuterated aromatic hydrocarbon, for researchers, scientists, and drug development

professionals. Its primary application is as an internal standard in quantitative analysis,

particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-

mass spectrometry (LC-MS) methodologies. The near-identical physicochemical properties to

its non-deuterated counterpart, n-octylbenzene, allow it to effectively compensate for variations

during sample preparation and analysis, thereby enhancing the accuracy and precision of

quantitative results.

Commercial Suppliers and Product Specifications
Octylbenzene-d22 is available from several reputable chemical suppliers specializing in stable

isotope-labeled compounds. The following tables summarize the key product specifications

from prominent vendors.
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Table 1: General Product Information

Supplier Product Name Catalog Number CAS Number

Pharmaffiliates n-Octylbenzene D22 PA PST 011290 1219799-28-6

LGC Standards n-Octylbenzene-d22
TRC-N272852 / CDN-

D-6740
1219799-28-6

C/D/N Isotopes n-Octylbenzene-d22 D-6740 1219799-28-6

Table 2: Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₄D₂₂
LGC Standards[1][2], C/D/N

Isotopes[3]

Molecular Weight 212.46 g/mol

Pharmaffiliates[4], LGC

Standards[1][2], C/D/N

Isotopes[3]

Isotopic Enrichment ≥98 atom % D C/D/N Isotopes[3]

Appearance Colorless Liquid Thermo Fisher Scientific[5]

Boiling Point 261 - 263 °C Thermo Fisher Scientific[5][6]

Melting Point -36 °C Thermo Fisher Scientific[5][6]

Flash Point 107 °C Thermo Fisher Scientific[5][6]

Storage Conditions
2-8°C Refrigerator or Room

Temperature

Pharmaffiliates[4], C/D/N

Isotopes[3]

Stability
Stable under recommended

storage conditions
C/D/N Isotopes[3]
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In quantitative analytical methods, particularly those involving complex matrices such as

biological fluids or environmental samples, the use of a stable isotope-labeled internal standard

(SIL-IS) is considered the gold standard.[4] Deuterated standards, like Octylbenzene-d22, are

chemically almost identical to the analyte of interest (the non-deuterated analog). This similarity

ensures that the internal standard and the analyte behave in a nearly identical manner during

sample extraction, derivatization, and chromatographic separation.

The key advantage of using a deuterated internal standard is its ability to compensate for

various sources of analytical error, including:

Matrix Effects: Variations in the sample matrix can enhance or suppress the ionization of the

analyte in the mass spectrometer, leading to inaccurate quantification. A co-eluting

deuterated standard experiences the same matrix effects, allowing for accurate correction.

Sample Preparation Variability: Losses of the analyte during extraction, cleanup, and

concentration steps are mirrored by the internal standard.

Instrumental Variability: Fluctuations in injection volume and instrument response are

normalized by referencing the analyte's signal to that of the internal standard.

Experimental Protocols: A Representative GC-MS
Method for Aromatic Hydrocarbon Analysis
While a specific, published method detailing the use of Octylbenzene-d22 is not readily

available, a representative experimental protocol can be adapted from established methods for

the analysis of aromatic hydrocarbons in complex matrices, such as ASTM D5769 for the

determination of benzene and total aromatics in gasoline.[7] Octylbenzene-d22 is a suitable

internal standard for the quantification of other alkylated aromatic hydrocarbons.

Objective: To quantify the concentration of a target aromatic hydrocarbon analyte in a complex

organic matrix (e.g., environmental water sample or fuel) using GC-MS with Octylbenzene-d22
as an internal standard.

1. Materials and Reagents:

Solvents: Dichloromethane (DCM), Hexane (HPLC grade or higher)
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Analyte Standard: A certified reference material of the target aromatic hydrocarbon.

Internal Standard (IS): Octylbenzene-d22.

Sample Matrix: The sample to be analyzed (e.g., water, soil extract, fuel).

2. Standard Preparation:

Internal Standard Stock Solution: Prepare a stock solution of Octylbenzene-d22 in

dichloromethane at a concentration of 100 µg/mL.

Analyte Stock Solution: Prepare a stock solution of the target analyte in dichloromethane at a

concentration of 100 µg/mL.

Calibration Standards: Prepare a series of calibration standards by spiking a clean matrix (or

solvent) with known concentrations of the analyte stock solution and a constant

concentration of the internal standard stock solution. A typical calibration curve might include

5-7 concentration levels.

3. Sample Preparation (Liquid-Liquid Extraction for Water Samples):

To a 1 L water sample, add a known amount of the Octylbenzene-d22 internal standard

stock solution.

Extract the sample with two 50 mL portions of dichloromethane in a separatory funnel.

Combine the organic layers and dry over anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film

thickness DB-5ms or equivalent.

Inlet: Splitless injection at 280°C.
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Oven Program: 40°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 5 min.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

Monitor characteristic ions for both the analyte and Octylbenzene-d22. For

Octylbenzene-d22, characteristic ions would be selected from its mass spectrum.

5. Data Analysis:

Generate a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration for the calibration standards.

Perform a linear regression on the calibration curve.

For each sample, calculate the ratio of the analyte peak area to the internal standard peak

area.

Determine the concentration of the analyte in the sample using the equation from the linear

regression of the calibration curve.

Workflow and Logical Diagrams
The following diagrams illustrate the general workflow for using a deuterated internal standard

in a quantitative GC-MS analysis and the logical relationship of its application.
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General Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Logical Relationship of Internal Standard Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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